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Compound of Interest

Compound Name: 4-Hydroxydecan-2-one

Cat. No.: B15475434 Get Quote

Essential Safety and Handling Guide for 4-
Hydroxydecan-2-one
Disclaimer: No specific Safety Data Sheet (SDS) for 4-Hydroxydecan-2-one was publicly

available at the time of this writing. The following guidance is based on the safety profiles of

structurally similar chemicals, including shorter-chain hydroxy-ketones and long-chain ketones,

as well as general best practices for handling volatile organic compounds (VOCs) and

combustible liquids. It is imperative to handle this chemical with caution and to conduct a

thorough risk assessment before use.

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 4-Hydroxydecan-2-one.

Hazard Assessment and Personal Protective
Equipment (PPE)
Due to the lack of specific data for 4-Hydroxydecan-2-one, a conservative approach to PPE is

recommended, assuming potential for skin and eye irritation, respiratory effects from vapor

inhalation, and combustibility.

Summary of Recommended PPE:
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Protection Type Recommended Equipment Rationale

Eye and Face Protection
Chemical splash goggles and

a face shield

Provides protection against

splashes and vapors. Standard

safety glasses are not

sufficient.

Hand Protection

Butyl rubber or Viton™ gloves.

Double gloving is

recommended.

Ketones can degrade common

glove materials like nitrile and

latex. Butyl rubber and Viton™

offer better resistance. Always

check manufacturer's glove

compatibility data.

Body Protection

Flame-resistant lab coat worn

over long-sleeved clothing and

long pants.

Protects against splashes and

in the event of a fire.

Respiratory Protection

Use in a certified chemical

fume hood is mandatory. If a

fume hood is not available or if

there is a potential for

exceeding exposure limits, a

NIOSH-approved respirator

with an organic vapor cartridge

is required.

The volatility of 4-

Hydroxydecan-2-one is

unknown, but similar

compounds can produce

irritating vapors. A fume hood

provides the primary means of

exposure control.

Foot Protection
Closed-toe, chemical-resistant

shoes
Protects feet from spills.

PPE Selection Workflow:
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Hazard & Task Assessment

PPE Selection

Verification & Use

Start: Handling
4-Hydroxydecan-2-one

Assess Task:
- Quantity used

- Potential for splashing
- Operating temperature

Eye/Face Protection:
- Chemical Splash Goggles

- Face Shield

Always Required

Hand Protection:
- Butyl Rubber or Viton™ Gloves

- Double Glove

Always Required

Body Protection:
- Flame-Resistant Lab Coat

- Full Coverage Clothing

Always Required

Respiratory Protection:
- Chemical Fume Hood (Primary)

- Respirator (If needed)

Always Required

Foot Protection:
- Closed-toe,

Chemical-Resistant Shoes

Always Required

Inspect PPE
before each use

Proper Donning
and Doffing

Proceed with
Experiment

Click to download full resolution via product page
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To cite this document: BenchChem. [Personal protective equipment for handling 4-
Hydroxydecan-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15475434#personal-protective-equipment-for-
handling-4-hydroxydecan-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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